Cas no 23325-86-2 (Pregn-4-ene-3,20-dione,17-(3-carboxy-1-oxopropoxy)-9-fluoro-11,21-dihydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,17-(3-carboxy-1-oxopropoxy)-9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• CAS No: 23325-86-2
• MF: C₂₅H₃₃FO₈
• MW: 480.5231320858
• CID: 262312
• PubChem ID: 31871
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-(3-carboxy-1-oxopropoxy)-9-fluoro-11,21-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-[2-(9-fluoro-11,17-dihydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethoxy]-4-oxobutanoic acid
• Pregn-4-ene-3,20-dione,17-(3-carboxy-1-oxopropoxy)-9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• DTXSID40274940
• AGN-PC-0JF3RG
• 23325-86-2

• Inchi： 1S/C25H33FO8/c1-22-9-7-15(27)11-14(22)3-4-17-16-8-10-24(33,23(16,2)12-18(28)25(17,22)26)19(29)13-34-21(32)6-5-20(30)31/h11,16-18,28,33H,3-10,12-13H2,1-2H3,(H,30,31)
• InChI Key： RRDDXLOWDKTRPZ-UHFFFAOYSA-N
• SMILES： FC12C(CC3(C)C(C(COC(CCC(=O)O)=O)=O)(CCC3C1CCC1=CC(CCC21C)=O)O)O

Computed Properties

• Exact Mass: 480.21599
• Monoisotopic Mass: 480.21594617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.2